3-(4-methylphenyl)-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acrylamide

• IUPAC Name: (E)-3-(4-methylphenyl)-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H17F3N2OS/c1-14-5-7-15(8-6-14)9-10-19(27)26-20-25-13-18(28-20)12-16-3-2-4-17(11-16)21(22,23)24/h2-11,13H,12H2,1H3,(H,25,26,27)/b10-9+
• InChI Key: WPHPPLGSESBSRF-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)NC2=NC=C(S2)CC3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)NC2=NC=C(S2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H17F3N2OS
• Molecular Weight: 402.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, an acrylamide group, and a trifluoromethyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it might involve the reaction of a suitable 4-methylphenyl derivative with a 3-(trifluoromethyl)benzyl derivative in the presence of a thiazol-2-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, acrylamide group, and trifluoromethyl group would contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the acrylamide group might undergo reactions with nucleophiles, and the trifluoromethyl group could potentially participate in various organofluorine reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the polar acrylamide group might enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, if this compound were a drug, its mechanism of action might involve interacting with certain proteins or other biological targets.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the relevant Material Safety Data Sheet (MSDS) for information on potential hazards, recommended handling procedures, and emergency response guidelines.

Future Directions

The potential applications and future research directions for this compound would depend on its properties and effects. For example, if it exhibits interesting biological activity, it could be studied further as a potential therapeutic agent.